Cas no 158850-76-1 (3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol)

3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol structure

158850-76-1 structure

Product Name:3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol

CAS No:158850-76-1

Molecular Formula:C_₃₂H_₄₄O_₇

Molecular Weight:540.687570571899

CID:2087167

PubChem ID:44575954

3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol Properties

Names and Identifiers

- 3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol
- 20-O-Acetylingenol 3-O-(2'E,4'Z)-decadienoate
- 3-O-(2'E,4'Z-decadienoyl)-20-O-acetylingenol
- [(1S,4S,5S,6R,9S,10R,12R,14R)-7-(acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4Z)-deca-2,4-dienoate
- CHEMBL442897
- 158850-76-1
- CS-0103773
- HY-N7168A
- ((1S,4S,5S,6R,9S,10R,12R,14R)-7-(acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo(7.5.1.01,5.010,12)pentadeca-2,7-dienyl) (2E,4Z)-deca-2,4-dienoate
- InChIKey： SYXKKJDQNXPUSI-IFEMBOOLSA-N
- Inchi： InChI=1S/C32H44O7/c1-7-8-9-10-11-12-13-14-25(34)39-29-19(2)17-31-20(3)15-24-26(30(24,5)6)23(28(31)36)16-22(18-38-21(4)33)27(35)32(29,31)37/h11-14,16-17,20,23-24,26-27,29,35,37H,7-10,15,18H2,1-6H3/b12-11-,14-13+/t20-,23+,24-,26+,27-,29+,31+,32+/m1/s1
- SMILES： CCCCC/C=C\C=C\C(=O)O[C@H]1C(=C[C@@]23[C@H](C)C[C@@H]4[C@H]([C@H](C=C(COC(=O)C)[C@H]([C@]12O)O)C3=O)C4(C)C)C

Computed Properties

Exact Mass: 540.30870374g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Monoisotopic Mass: 540.30870374g/mol
Heavy Atom Count: 39
Complexity: 1130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 110Å²

Experimental Properties

Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
Color/Form: Oil
Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O47210-5mg	3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol	158850-76-1		5mg	¥4908.0	2021-09-08

3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:158850-76-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol Related Literature

1. Metallic impurities availability in reduced graphene is greatly enhanced by its ultrasonication

Rou Jun Toh,Martin Pumera Faraday Discuss., 2013,164, 275-282
2. Highly sensitive colorimetric detection of glucose and uric acid in biological fluids using chitosan-modified paper microfluidic devices†

Ellen F. M. Gabriel,Paulo T. Garcia,Thiago M. G. Cardoso,Flavio M. Lopes,Felipe T. Martins,Wendell K. T. Coltro Analyst, 2016,141, 4749-4756
3. Contents

Nat. Prod. Rep., 2005,22, 431-435
4. Facile one-pot synthesis of ultrathin NiS nanosheets anchored on graphene and the improved electrochemical Li-storage properties†

Qin Pan,Jian Xie,Shuangyu Liu,Gaoshao Cao,Tiejun Zhu,Xinbing Zhao RSC Adv., 2013,3, 3899-3906
5. Glycerylphytate as an ionic crosslinker for 3D printing of multi-layered scaffolds with improved shape fidelity and biological features†

Małgorzata K. Włodarczyk-Biegun Biomater. Sci., 2020,8, 506-516
6. Simultaneous dual pyrolysis synthesis of heterostructured FeCo/C porous hollow microspheres for highly efficient microwave absorption†

Bin Liao,Zhenguo An,Jingjie Zhang J. Mater. Chem. A, 2022,10, 1547-1559
7. A lipophilic copper(ii) complex as an optical probe for intracellular detection of NO†

Lok Hang Mak,Antony D. Gee Dalton Trans., 2016,45, 18177-18182
8. Large-diameter and heteroatom-doped graphene nanotubes decorated with transition metals as carbon hosts for lithium–sulfur batteries†

Ogechi Ogoke,Sooyeon Hwang,Benjamin Hultman,Mengjie Chen,Stavros Karakalos,Yanghua He,Adam Ramsey,Dong Su,Paschalis Alexandridis,Gang Wu J. Mater. Chem. A, 2019,7, 13389-13399
9. Enzyme-free synthesis of cyclic single-stranded DNA constructs containing a single triazole, amide or phosphoramidate backbone linkage and their use as templates for rolling circle amplification and nanoflower formation†

Jinfeng Chen,Ysobel R. Baker,Asha Brown,Tom Brown Chem. Sci., 2018,9, 8110-8120
10. Efficient near-infrared light-emitting diodes based on organometallic halide perovskite–poly(2-ethyl-2-oxazoline) nanocomposite thin films†

Hong Lin,Lu Zhu,He Huang,Claas J. Reckmeier,Chunjun Liang,Andrey L. Rogach,Wallace C. H. Choy Nanoscale, 2016,8, 19846-19852

Related Categories

158850-76-1 (3-O-(2'E ,4'Z-decadienoyl)-20-O-acetylingenol) Related Products

Recommended suppliers

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Changfu Chemical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.cfsilicones.com/

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.jx-pharm.com/index.html

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.